5-bromo-N-propylthiophene-2-sulfonamide

• Molecular Formula: C7H10BrNO2S2
• Molecular Weight: 284.2 g/mol
• IUPAC Name: 5-bromo-N-propylthiophene-2-sulfonamide
• InChI: InChI=1S/C7H10BrNO2S2/c1-2-5-9-13(10,11)7-4-3-6(8)12-7/h3-4,9H,2,5H2,1H3
• InChI Key: ONHDMXPUMFGTRN-UHFFFAOYSA-N
• SMILES: CCCNS(=O)(=O)C1=CC=C(S1)Br

Description

5-bromo-N-propylthiophene-2-sulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

5-bromo-N-propylthiophene-2-sulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit antibacterial and antifungal properties. This compound has been used in the development of new drugs for the treatment of bacterial and fungal infections.

Mechanism of Action

The mechanism of action of 5-bromo-N-propylthiophene-2-sulfonamide involves the inhibition of dihydropteroate synthase (DHPS). DHPS is an enzyme that is involved in the synthesis of folate, which is essential for the growth and survival of bacteria and fungi. By inhibiting DHPS, 5-bromo-N-propylthiophene-2-sulfonamide prevents the synthesis of folate, leading to the death of the microorganisms.
Biochemical and Physiological Effects:
5-bromo-N-propylthiophene-2-sulfonamide has been found to exhibit low toxicity and has minimal effects on mammalian cells. However, it may cause some side effects such as nausea, vomiting, and diarrhea. This compound has been shown to be effective against a wide range of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-propylthiophene-2-sulfonamide in lab experiments include its low toxicity, high efficacy against bacterial and fungal strains, and ease of synthesis. However, its limitations include its limited solubility in water and its potential to cause side effects in some cases.

Future Directions

There are several future directions for the use of 5-bromo-N-propylthiophene-2-sulfonamide in scientific research. One potential direction is the development of new drugs for the treatment of bacterial and fungal infections. Another direction is the exploration of its potential applications in other fields such as agriculture and environmental science. Additionally, further research is needed to explore the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 5-bromo-N-propylthiophene-2-sulfonamide involves the reaction of 5-bromo-2-thiophenesulfonyl chloride with propylamine. This reaction takes place under specific conditions and requires the use of certain reagents and solvents. The resulting product is a white crystalline solid that is soluble in organic solvents.